Cas no 951887-98-2 (Ethyl 5-chloro-2-methoxybenzoylformate)

• Product Name: Ethyl 5-chloro-2-methoxybenzoylformate
• CAS No: 951887-98-2
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 4722261
• Update Time: 2025-05-24

Ethyl 5-chloro-2-methoxybenzoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-CHLORO-2-METHOXYBENZOYLFORMATE
• ethyl 2-(5-chloro-2-methoxyphenyl)-2-oxoacetate
• Ethyl 3-chloro-6-methoxybenzoylformate
• ethyl 5-chloro-2-methoxybenzoylformate, AldrichCPR
• Ethyl 5-chloro-2-methoxybenzoylformate

• Inchi： 1S/C11H11ClO4/c1-3-16-11(14)10(13)8-6-7(12)4-5-9(8)15-2/h4-6H,3H2,1-2H3
• InChI Key： TYJGCFNKZHJLMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C(=O)OCC)=O)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 359.2±32.0 °C at 760 mmHg
• Flash Point: 150.8±24.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-chloro-2-methoxybenzoylformate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-chloro-2-methoxybenzoylformate

Introduction to Ethyl 5-chloro-2-methoxybenzoylformate (CAS No. 951887-98-2)

Ethyl 5-chloro-2-methoxybenzoylformate (CAS No. 951887-98-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its distinctive molecular structure, which includes a chloro-substituted benzoyl group and an ethyl ester moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Ethyl 5-chloro-2-methoxybenzoylformate is C₁₁H₁₁ClO₄, and its molecular weight is approximately 246.65 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of synthetic transformations and reactions.

In the realm of pharmaceutical research, Ethyl 5-chloro-2-methoxybenzoylformate has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential as a building block for the synthesis of antiviral agents, anti-inflammatory compounds, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful use of this compound in the synthesis of a series of potent inhibitors of the SARS-CoV-2 main protease (M^pro), which is a critical target for antiviral therapy against COVID-19.

Beyond pharmaceutical applications, Ethyl 5-chloro-2-methoxybenzoylformate has also found utility in the agrochemical industry. Its ability to undergo selective functionalization reactions makes it an attractive starting material for the synthesis of herbicides and fungicides. A notable example is its use in the preparation of a new class of herbicides that exhibit enhanced selectivity and reduced environmental impact compared to traditional formulations.

In materials science, the compound's reactivity and structural features have been leveraged to develop advanced materials with unique properties. Research conducted at the University of California, Berkeley, demonstrated that Ethyl 5-chloro-2-methoxybenzoylformate can be used as a monomer in the synthesis of polymer-based coatings with improved adhesion and durability. These coatings have potential applications in various industries, including automotive, aerospace, and electronics.

The synthetic versatility of Ethyl 5-chloro-2-methoxybenzoylformate is further highlighted by its role in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds, which can be screened for biological activity or other desired properties. This method has been particularly useful in drug discovery programs where high-throughput screening is essential for identifying lead compounds.

In terms of safety and handling, it is important to note that while Ethyl 5-chloro-2-methoxybenzoylformate is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future outlook for Ethyl 5-chloro-2-methoxybenzoylformate is promising. Ongoing research continues to uncover new applications and synthetic strategies that leverage its unique properties. As advancements in chemical synthesis and materials science progress, this compound is likely to play an increasingly important role in driving innovation across multiple industries.